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Compound of Interest

Compound Name: (S,S)-Sinogliatin

Cat. No.: B610847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical pharmacokinetic

modeling of dorzagliatin, a novel glucokinase activator. The included protocols and data are

intended to guide researchers in designing and interpreting preclinical studies for similar

compounds.

Introduction to Dorzagliatin and its Mechanism of
Action
Dorzagliatin (formerly HMS5552) is a first-in-class dual-acting glucokinase (GK) activator that

targets both pancreatic and hepatic GK to restore glucose sensitivity in patients with type 2

diabetes.[1][2] Glucokinase plays a pivotal role in glucose homeostasis by acting as a glucose

sensor in pancreatic β-cells and regulating glucose metabolism in the liver.[3][4] In pancreatic

β-cells, GK activation leads to enhanced glucose-stimulated insulin secretion (GSIS).[5] In the

liver, it promotes glucose uptake and glycogen synthesis, thereby reducing hepatic glucose

output.[5] Dorzagliatin allosterically activates GK, increasing its affinity for glucose and

enhancing its catalytic activity.[3][6] Preclinical studies have indicated that dorzagliatin may also

help in preserving pancreatic β-cell function.[7]

Signaling Pathway of Glucokinase Activation
The following diagram illustrates the central role of glucokinase in glucose metabolism in

pancreatic β-cells and hepatocytes, and the mechanism of action of dorzagliatin.
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Start

Overnight Fasting
(12 hours)

Oral Administration of Dorzagliatin
(e.g., 10 mg/kg in appropriate vehicle)

Serial Blood Sampling
(e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hr post-dose)

Plasma Separation
(Centrifugation)

Store Plasma Samples at -80°C

LC-MS/MS Analysis of
Dorzagliatin Concentration

Pharmacokinetic Parameter Calculation
(Cmax, Tmax, AUC, T½)

End
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Start

Thaw Plasma Samples
and Internal Standard

Protein Precipitation
(e.g., with acetonitrile)

Centrifuge and Collect Supernatant

Inject Supernatant into
LC-MS/MS System

Chromatographic Separation
(e.g., C18 column)

Mass Spectrometric Detection
(MRM mode)

Quantify Dorzagliatin Concentration
using Calibration Curve

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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